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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the key physicochemical properties of methyl

benzoate, ethyl benzoate, and propyl benzoate. The information presented is supported by

experimental data to assist researchers, scientists, and professionals in drug development in

selecting the appropriate compound for their specific applications.

Data Summary
The following table summarizes the key physicochemical properties of methyl, ethyl, and propyl

benzoates. As the alkyl chain length increases from methyl to propyl, trends can be observed in

properties such as boiling point, density, and water solubility.
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Property Methyl Benzoate Ethyl Benzoate Propyl Benzoate

Molecular Formula C₈H₈O₂ C₉H₁₀O₂ C₁₀H₁₂O₂

Molar Mass ( g/mol ) 136.15[1][2] 150.17[3][4] 164.20[5][6]

Melting Point (°C) -12 to -12.5[1][7] -34[8][9]
-51 to -51.6[10][11]

[12]

Boiling Point (°C) 198-199.6[1][7] 211-213[9] 229-231[11]

Density (g/mL) 1.088 at 20°C[7] 1.045 at 25°C[3][8] 1.0230 at 20°C[10]

Water Solubility
Poorly soluble[1][2][7];

2.1 g/L at 20°C[13]

Almost insoluble[3][8]

[9]; 0.7 g/L[4]

Moderately soluble[5];

176-351 mg/L at

25°C[11]

Vapor Pressure <1 mmHg at 20°C
1 mmHg at 44°C[3];

0.26 mmHg[14]

0.063 mmHg at

25°C[11]

Relationship between Alkyl Chain Length and
Physicochemical Properties
The logical relationship between the increasing length of the alkyl chain in the benzoate esters

and their physicochemical properties can be visualized as follows:
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Caption: Effect of increasing alkyl chain length on key physicochemical properties of benzoate

esters.

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physicochemical properties listed above.

1. Determination of Melting Point
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline organic compounds, the melting point is a sharp and characteristic range.

Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of the ester is packed into a capillary tube to a height of

about 1-2 mm.

The capillary tube is placed in the heating block of the melting point apparatus alongside a

calibrated thermometer.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.[15][16]

For impure compounds, the melting point will be lower and the range broader.[15][17]

2. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Apparatus: Distillation apparatus (round-bottom flask, condenser, receiving flask,

thermometer) or a Thiele tube setup, heating mantle or sand bath.

Procedure (Distillation Method):

The ester is placed in a round-bottom flask with a few boiling chips.

A simple distillation apparatus is assembled. The thermometer bulb should be positioned

so that the top of the bulb is level with the bottom of the side arm of the distillation head.
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[18]

The liquid is heated to a gentle boil.

The temperature is recorded when the liquid is actively boiling and the condensing vapor

is in equilibrium with the liquid. This stable temperature is the boiling point.[19]

Procedure (Capillary Method):

A small amount of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube.

The setup is heated, and as the liquid's vapor pressure increases, bubbles will emerge

from the capillary tube.

The heat is removed, and the temperature at which the liquid is drawn into the capillary

tube is recorded as the boiling point.[20]

3. Determination of Density

Density is the mass of a substance per unit volume.

Apparatus: Pycnometer (a specific gravity bottle) or a hydrometer, analytical balance.

Procedure (Pycnometer Method):

The mass of a clean, dry pycnometer is accurately determined.

The pycnometer is filled with the ester, ensuring no air bubbles are present, and weighed

again.

The volume of the pycnometer is determined by filling it with a liquid of known density

(e.g., distilled water) and weighing it.

The density of the ester is calculated by dividing the mass of the ester by its volume.

4. Determination of Water Solubility
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Procedure (Visual Method):

A known volume of the ester is added to a known volume of water in a sealed container at

a constant temperature.

The mixture is agitated to facilitate dissolution.

The mixture is allowed to stand, and the point at which a single homogeneous phase is

observed or when two distinct layers form is noted.[21] The solubility of esters in water

generally decreases as the hydrocarbon chain length increases due to the increased

hydrophobic character.[22][23]

5. Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Apparatus: Ebulliometer or a setup for the transpiration method.

Procedure (Ebullioscopic Method):

An ebulliometer is used to measure the boiling point of the ester at different applied

pressures.

By plotting the logarithm of the pressure against the reciprocal of the absolute temperature

(Clausius-Clapeyron plot), the vapor pressure at a specific temperature can be

determined.[24]

Procedure (Transpiration Method):

A stream of an inert gas is passed through or over the liquid ester at a known flow rate and

constant temperature.

The amount of the substance transported by the gas is determined by trapping and

weighing it.
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The vapor pressure is calculated from the amount of substance transported, the volume of

gas used, and the temperature.[25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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